Cas no 58584-61-5 (2-amino-6-chloropyridine-3-carbaldehyde)

2-Amino-6-chloropyridine-3-carbaldehyde is a versatile heterocyclic compound featuring both an amino and a formyl functional group on a chlorinated pyridine backbone. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for selective modifications, enabling the construction of complex molecular frameworks. Its chloro and aldehyde groups facilitate nucleophilic substitution and condensation reactions, while the amino group offers additional derivatization opportunities. The compound’s stability and well-defined reactivity profile make it suitable for use in controlled synthetic processes, contributing to its utility in research and industrial applications.
2-amino-6-chloropyridine-3-carbaldehyde structure
58584-61-5 structure
Product Name:2-amino-6-chloropyridine-3-carbaldehyde
CAS No:58584-61-5
MF:C6H5ClN2O
MW:156.56970000267
MDL:MFCD13190075
CID:1031930
PubChem ID:12259936
Update Time:2025-06-07

2-amino-6-chloropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-amino-6-chloro-3-Pyridinecarboxaldehyde
    • 2-Amino-6-chloronicotildehyde
    • 2-Amino-6-chloronicotinaldehyde
    • 3-PYRIDINECARBOXALDEHYDE, 2-AMINO-6-CHLORO-
    • 2-amino-6-chloro-3-pyridinecarbaldehyde
    • 2-amino-6-chloro-pyridine-3-carbaldehyde
    • 2-Amino-6-chlor-pyridin-3-aldehyd
    • AB69707
    • AK123597
    • KB-167285
    • 2-amino-6-chloropyridine-3-carbaldehyde
    • AKOS016011798
    • DB-329971
    • A869402
    • 58584-61-5
    • SCHEMBL10117554
    • SY143057
    • Z1255444024
    • DTXSID50482832
    • CS-0088194
    • EN300-112513
    • 2-amino-6-chloropyridine-3-carboxaldehyde
    • MFCD13190075
    • IOLHHGBKOCKPCY-UHFFFAOYSA-N
    • MDL: MFCD13190075
    • Inchi: 1S/C6H5ClN2O/c7-5-2-1-4(3-10)6(8)9-5/h1-3H,(H2,8,9)
    • InChI Key: IOLHHGBKOCKPCY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=O)C(N)=N1

Computed Properties

  • Exact Mass: 156.0090405g/mol
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.442
  • PSA: 55.98000
  • LogP: 1.71090

2-amino-6-chloropyridine-3-carbaldehyde Pricemore >>

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